molecular formula C8H10N2O3S B2894084 Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate CAS No. 438611-43-9

Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate

Cat. No. B2894084
CAS RN: 438611-43-9
M. Wt: 214.24
InChI Key: GSUYRBSXOWIWDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate” is a useful research chemical with the CAS number 438611-43-9 . It has a molecular weight of 214.24 and a molecular formula of C8H10N2O3S . The IUPAC name for this compound is "methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate" .


Synthesis Analysis

The synthesis of thiophene derivatives like “Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate” often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method used to make aminothiophene derivatives .


Molecular Structure Analysis

The molecular structure of “Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate” can be represented by the Canonical SMILES: CC1=C(SC(=C1C(=O)N)N)C(=O)OC . The InChI representation is InChI=1S/C8H10N2O3S/c1-3-4(6(9)11)7(10)14-5(3)8(12)13-2/h10H2,1-2H3,(H2,9,11) .


Physical And Chemical Properties Analysis

“Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate” has a molecular weight of 214.24 and a molecular formula of C8H10N2O3S . It has a complexity of 259 and a topological polar surface area of 124 . The compound is canonicalized and has a covalently-bonded unit count of 1 .

properties

IUPAC Name

methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O3S/c1-3-4(6(9)11)7(10)14-5(3)8(12)13-2/h10H2,1-2H3,(H2,9,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GSUYRBSXOWIWDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=C1C(=O)N)N)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

214.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 5-amino-4-carbamoyl-3-methylthiophene-2-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.